2-{5-[(4-methylphenoxy)methyl]furan-2-yl}-5-[(1-phenylethyl)amino]-1,3-oxazole-4-carbonitrile

• IUPAC Name: 2-[5-[(4-methylphenoxy)methyl]furan-2-yl]-5-(1-phenylethylamino)-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C24H21N3O3/c1-16-8-10-19(11-9-16)28-15-20-12-13-22(29-20)24-27-21(14-25)23(30-24)26-17(2)18-6-4-3-5-7-18/h3-13,17,26H,15H2,1-2H3
• InChI Key: BGYDDBRXMSLJRT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC2=CC=C(O2)C3=NC(=C(O3)NC(C)C4=CC=CC=C4)C#N
• Molecular Formula: C24H21N3O3
• Molecular Weight: 399.4 g/mol
• CAS No.: 931968-11-5

Description

The compound 2-{5-[(4-methylphenoxy)methyl]furan-2-yl}-5-[(1-phenylethyl)amino]-1,3-oxazole-4-carbonitrile (hereafter referred to as the "target compound") is a heterocyclic molecule featuring a 1,3-oxazole core substituted with a nitrile group at position 4, a furan-2-yl moiety at position 2, and a (1-phenylethyl)amino group at position 5 (Fig. 1). The furan ring is further functionalized with a (4-methylphenoxy)methyl group, contributing to its lipophilicity and steric bulk.

Biological Activity

The compound 2-{5-[(4-methylphenoxy)methyl]furan-2-yl}-5-[(1-phenylethyl)amino]-1,3-oxazole-4-carbonitrile is a complex organic molecule that has garnered attention for its potential biological activities. This article delves into its synthesis, biological properties, mechanisms of action, and therapeutic applications, supported by relevant case studies and research findings.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions, beginning with the preparation of furan and oxazole intermediates. Key reagents include organometallic catalysts and solvents like dichloromethane. The final product is achieved through specific coupling conditions that enhance yield and purity.

Antimicrobial Properties

Research indicates that derivatives of furan and oxazole exhibit significant antimicrobial activity. For instance, compounds similar to 2-{5-[(4-methylphenoxy)methyl]furan-2-yl}-5-[(1-phenylethyl)amino]-1,3-oxazole-4-carbonitrile have shown efficacy against various bacterial strains, including Staphylococcus aureus and Escherichia coli. In vitro studies demonstrated that these compounds can inhibit bacterial growth at low concentrations .

Anticancer Activity

Furan derivatives have been extensively studied for their anticancer properties. A comparative study highlighted that compounds with similar structural features to the target compound exhibited cytotoxic effects against several cancer cell lines, including HeLa and MDA-MB-231. The mechanism often involves the induction of apoptosis in cancer cells, mediated through various signaling pathways such as the p53 pathway .

Anti-inflammatory Effects

The anti-inflammatory potential of this compound has also been explored. Research has shown that related oxazole derivatives can inhibit key inflammatory mediators like COX enzymes and cytokines. These effects suggest a possible therapeutic role in managing inflammatory diseases .

The biological activity of 2-{5-[(4-methylphenoxy)methyl]furan-2-yl}-5-[(1-phenylethyl)amino]-1,3-oxazole-4-carbonitrile may be attributed to its ability to interact with specific molecular targets. For example:

• Enzyme Inhibition : The compound may inhibit enzymes involved in disease pathways, leading to reduced disease progression.
• Receptor Modulation : It could modulate receptor activity, influencing cellular responses related to inflammation and cancer proliferation.

Case Studies

• Antimicrobial Efficacy : A study evaluated the antimicrobial activity of furan derivatives against A. hydrophila, Y. enterocolitica, and L. monocytogenes. The results indicated that certain substitutions on the furan ring significantly enhanced antimicrobial potency .
• Cytotoxicity in Cancer Cells : In a study involving various cancer cell lines, a related oxazole derivative was found to induce apoptosis through mitochondrial pathways. The study reported IC50 values indicating potent cytotoxicity at nanomolar concentrations .
• Anti-inflammatory Activity : A recent investigation into oxazole derivatives revealed their ability to suppress TNF-alpha levels in vitro, suggesting potential for treating autoimmune conditions .

Comparative Analysis

Compound	Biological Activity	Mechanism
2-{5-[(4-methylphenoxy)methyl]furan-2-yl}-5-[(1-phenylethyl)amino]-1,3-oxazole-4-carbonitrile	Antimicrobial, Anticancer	Enzyme inhibition, receptor modulation
Furan derivatives	Antimicrobial	Targeting bacterial cell walls
Oxazole derivatives	Cytotoxic	Inducing apoptosis in cancer cells

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Variations and Substituent Effects

The target compound belongs to a broader class of 1,3-oxazole-4-carbonitriles with furan and arylalkylamino substituents. Below is a comparative analysis of its structural analogs (Table 1):

Table 1: Structural Comparison of Key Analogs

Compound Name	Substituent at Oxazole-5 Position	Substituent at Furan-5 Position	Molecular Formula	Molecular Weight	Key Structural Differences vs. Target Compound	Reference
Target Compound	(1-Phenylethyl)amino	(4-Methylphenoxy)methyl	C₂₄H₂₁N₃O₃	399.45 g/mol	—	—
2-{5-[(4-Methoxyphenoxy)methyl]furan-2-yl}-5-[(1-phenylethyl)amino]-1,3-oxazole-4-carbonitrile	(1-Phenylethyl)amino	(4-Methoxyphenoxy)methyl	C₂₄H₂₁N₃O₄	415.44 g/mol	Methoxy vs. methyl on phenoxy group
2-{5-[(4-Methylphenoxy)methyl]furan-2-yl}-5-(pyrrolidin-1-yl)-1,3-oxazole-4-carbonitrile	Pyrrolidin-1-yl	(4-Methylphenoxy)methyl	C₂₀H₁₉N₃O₃	349.39 g/mol	Cyclic amine vs. aromatic amine
5-[(4-Fluorobenzyl)amino]-2-{5-[(4-methoxyphenoxy)methyl]furan-2-yl}-1,3-oxazole-4-carbonitrile	(4-Fluorobenzyl)amino	(4-Methoxyphenoxy)methyl	C₂₃H₁₈FN₃O₄	419.41 g/mol	Fluorinated benzyl vs. phenylethyl group
2-{5-[(4-Methylphenoxy)methyl]furan-2-yl}-5-{[3-(morpholin-4-yl)propyl]amino}-1,3-oxazole-4-carbonitrile	Morpholinylpropylamino	(4-Methylphenoxy)methyl	C₂₃H₂₆N₄O₄	422.48 g/mol	Morpholine-containing alkyl chain

Key Observations :

Phenoxy Group Modifications: Replacement of the 4-methylphenoxy group (target) with 4-methoxyphenoxy (e.g., ) increases polarity due to the electron-donating methoxy group. This may enhance solubility but reduce metabolic stability.

Amino Substituent Variations: Pyrrolidin-1-yl (cyclic amine, ) reduces steric bulk compared to the target’s (1-phenylethyl)amino group, possibly altering pharmacokinetic profiles. Morpholinylpropylamino () introduces a hydrophilic moiety, which may enhance water solubility but reduce membrane permeability.

Electronic Effects :

• The nitrile group at position 4 is conserved across analogs, suggesting its critical role in electronic conjugation or target interactions.

Physicochemical and Pharmacological Implications

• Metabolic Stability: The 4-methylphenoxy group may resist oxidative metabolism better than methoxy or fluorinated analogs .
• Synthetic Accessibility : The target compound’s synthesis likely involves coupling a pre-functionalized furan intermediate with the oxazole core, similar to methods described for analogs in .